Cas no 1240568-97-1 (4-[(Butylamino)methyl]-2-ethoxyphenol hydrochloride)

• Product Name: 4-[(Butylamino)methyl]-2-ethoxyphenol hydrochloride
• CAS No: 1240568-97-1
• MF: C₁₃H₂₂ClNO₂
• MW: 259.77228307724
• MDL: MFCD16810399
• CID: 4690229
• Update Time: 2025-10-21

4-[(Butylamino)methyl]-2-ethoxyphenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(Butylamino)methyl]-2-ethoxyphenol hydrochloride

• MDL： MFCD16810399
• Inchi： 1S/C13H21NO2.ClH/c1-3-5-8-14-10-11-6-7-12(15)13(9-11)16-4-2;/h6-7,9,14-15H,3-5,8,10H2,1-2H3;1H
• InChI Key： DFDCGKCWFPBSLA-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C1=C(C=CC(=C1)CNCCCC)O

Computed Properties

• Exact Mass: 259.134
• Monoisotopic Mass: 259.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 175
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5

Additional information on 4-[(Butylamino)methyl]-2-ethoxyphenol hydrochloride

4-[(Butylamino)methyl]-2-ethoxyphenol Hydrochloride: An Overview of a Promising Compound (CAS No. 1240568-97-1)

4-[(Butylamino)methyl]-2-ethoxyphenol hydrochloride (CAS No. 1240568-97-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the areas of neurology and oncology.

The chemical structure of 4-[(Butylamino)methyl]-2-ethoxyphenol hydrochloride consists of a phenolic ring substituted with an ethoxy group at the 2-position and a butylamino methyl group at the 4-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the pharmacological activities of 4-[(Butylamino)methyl]-2-ethoxyphenol hydrochloride. One notable area of research is its potential as an antioxidant. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as neurodegenerative disorders and cancer. In vitro and in vivo experiments have demonstrated that 4-[(Butylamino)methyl]-2-ethoxyphenol hydrochloride exhibits potent antioxidant activity, suggesting its potential use in preventing or mitigating oxidative damage.

In addition to its antioxidant properties, 4-[(Butylamino)methyl]-2-ethoxyphenol hydrochloride has shown promise as an anti-inflammatory agent. Chronic inflammation is a key factor in the development and progression of many diseases, including arthritis and cardiovascular diseases. Preclinical studies have indicated that this compound can effectively reduce inflammatory markers, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby offering potential therapeutic benefits.

The neuroprotective effects of 4-[(Butylamino)methyl]-2-ethoxyphenol hydrochloride have also been explored. Neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, are characterized by the progressive loss of neuronal function. Research has shown that this compound can protect neurons from oxidative stress and promote neuronal survival, making it a potential candidate for the development of neuroprotective drugs.

Cancer research has also benefited from the study of 4-[(Butylamino)methyl]-2-ethoxyphenol hydrochloride. In vitro studies have demonstrated that this compound can inhibit the proliferation of cancer cells by inducing apoptosis (programmed cell death) and disrupting cell cycle progression. These findings suggest that 4-[(Butylamino)methyl]-2-ethoxyphenol hydrochloride may have antitumor properties and could be further investigated for its potential as an anticancer agent.

The safety profile of 4-[(Butylamino)methyl]-2-ethoxyphenol hydrochloride is another important aspect that has been evaluated. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for clinical development. However, further research is needed to fully understand its safety profile and to optimize its use in various therapeutic settings.

In conclusion, 4-[(Butylamino)methyl]-2-ethoxyphenol hydrochloride (CAS No. 1240568-97-1) is a multifaceted compound with diverse pharmacological activities. Its antioxidant, anti-inflammatory, neuroprotective, and antitumor properties make it a valuable subject for continued research and development in the pharmaceutical industry. As more studies are conducted, it is likely that new applications and therapeutic uses for this compound will be discovered, contributing to advancements in medicine and healthcare.